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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B610962

Essential Safety and Handling of SR1555
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of SR1555 hydrochloride. The following procedural guidance is designed to
answer specific operational questions, ensuring laboratory safety and promoting best practices
in chemical handling.

SR1555 hydrochloride is a selective inverse agonist of the Retinoic Acid-related Orphan
Receptor gamma (RORYy), a key regulator of immune responses.[1][2] It has been shown to
inhibit the development and function of pro-inflammatory Th17 cells and increase the frequency
of anti-inflammatory T regulatory (Treg) cells, making it a compound of interest in autoimmune
disease research.[1][2]

Physical and Chemical Properties

A summary of the known physical and chemical properties of SR1555 and its hydrochloride salt
is provided below for easy reference.
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Property SR1555 (Free Base) SR1555 hydrochloride
Appearance White to beige powder Crystalline solid
Molecular Formula C22H22FsN202 C22H23CIFsN202
Molecular Weight 460.41 g/mol 496.9 g/mol [3]

CAS Number 1386439-51-5 2309312-90-9[3]
Solubility DMSO: 15 mg/mL Soluble in DMSO
Storage Temperature 2-8°C -20°C[3]

Purity >98% (HPLC) >98%(3]

Chemical Name

1,1,1,3,3,3-Hexafluoro-2-(4'-
((1-(acetyl) piperazine)
methyl)-[1,1'-biphenyl]-4-
yl)propan-2-ol

1-[4-[[4'-[2,2,2-trifluoro-1-
hydroxy-1-
(trifluoromethyl)ethyl][1,1'-
biphenyl]-4-ylJmethyl]-1-
piperazinyl]-ethanone,

monohydrochloride[3]

Safety and Handling Procedures

Given that the toxicological properties of SR1555 hydrochloride have not been fully

investigated, it is imperative to handle this compound with the care required for hazardous

materials.[4]

Hazard Identification and Precautionary Measures

While a comprehensive GHS classification is not readily available, based on data for similar

research compounds, the following precautions are recommended.

e Hazard Statements: May be harmful if swallowed or in contact with skin. May cause eye,

skin, and respiratory tract irritation. Long-term effects have not been determined.

e Precautionary Statements:

o Obtain special instructions before use.
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[e]

o

[¢]

[¢]

[e]

Wash skin thoroughly after handling.

Use only in a well-ventilated area.

Do not handle until all safety precautions have been read and understood.

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment is provided below.

Equipment

Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical safety goggles.

Skin Protection

Wear impervious gloves (e.qg., nitrile), a lab coat,
and full-body clothing. Change gloves frequently

and when contaminated.

Respiratory Protection

If handling large quantities or if dust is
generated, use a NIOSH-approved respirator

with an appropriate particulate filter.

Hand Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching the glove's outer

surface) to avoid skin contact with this product.

First Aid Measures

In the event of exposure, follow these first-aid procedures.
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Exposure Route First Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[5]
Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a

doctor if irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) )

do. Continue rinsing. Immediately call a poison

center or doctor.[6]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a doctor.

Storage and Handling

Proper storage and handling are crucial to maintain the integrity of the compound and ensure
laboratory safety.

o Storage: Store in a tightly closed container in a dry and well-ventilated place at the
recommended temperature of -20°C.[3]

» Handling: Handle in a well-ventilated place, such as a chemical fume hood.[5] Avoid
formation of dust and aerosols. Use non-sparking tools.

Spill and Leak Procedures

In case of a spill, follow these steps to mitigate exposure and contamination.
o Evacuate: Evacuate personnel from the immediate area.

o Ventilate: Ensure adequate ventilation.
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Contain: Wear appropriate PPE and contain the spill using an inert absorbent material.

Collect: Carefully sweep or scoop up the spilled material and place it into a suitable, closed
container for disposal.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Disposal Plan

Dispose of SR1555 hydrochloride and any contaminated materials as hazardous waste.

Unused Product: Dispose of contents/container to an approved waste disposal plant.

Contaminated Materials: Any materials that have come into contact with SR1555
hydrochloride, including gloves, absorbent materials, and empty containers, should be
treated as hazardous waste and disposed of accordingly. The first rinse of any empty
containers must be collected and disposed of as hazardous waste.[7]

Experimental Protocol: In Vitro Inhibition of IL-17A
Expression

This protocol provides a general methodology for assessing the in vitro activity of SR1555

hydrochloride on the inhibition of IL-17A expression in a suitable cell line (e.g., EL4 cells).

Materials

SR1555 hydrochloride

EL4 cell line (or other suitable Th17-like cell line)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, L-glutamine, and penicillin-
streptomycin)

Cell stimulation reagents (e.g., PMA and lonomycin)

Phosphate Buffered Saline (PBS)
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RNA extraction kit
cDNA synthesis kit
gPCR master mix and primers for IL-17A and a housekeeping gene (e.g., GAPDH)

ELISA kit for IL-17A protein quantification

Methodology

Cell Culture: Culture EL4 cells in complete medium at 37°C in a humidified atmosphere with
5% COa.

Compound Preparation: Prepare a stock solution of SR1555 hydrochloride in DMSO.
Further dilute the stock solution in cell culture medium to achieve the desired final
concentrations (e.g., 0.1, 1, 10 uM). Ensure the final DMSO concentration is consistent
across all treatments and does not exceed 0.1%.

Cell Treatment:

o Seed EL4 cells in appropriate culture plates (e.g., 24-well plates) at a density of 1 x 10°
cells/mL.

o Treat the cells with varying concentrations of SR1555 hydrochloride or vehicle (DMSO)
for a predetermined time (e.g., 1 hour) before stimulation.

Cell Stimulation: Stimulate the cells with PMA (e.g., 50 ng/mL) and lonomycin (e.g., 500
ng/mL) for a specified period (e.g., 4-6 hours for RNA analysis, 24 hours for protein
analysis).

RNA Analysis (QPCR):

[¢]

Harvest the cells and extract total RNA using a commercial kit.

[¢]

Synthesize cDNA from the extracted RNA.

[e]

Perform qPCR using primers for IL-17A and a housekeeping gene to determine the
relative gene expression levels.
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e Protein Analysis (ELISA):
o Collect the cell culture supernatant.

o Quantify the concentration of secreted IL-17A protein using an ELISA kit according to the

manufacturer's instructions.

o Data Analysis: Analyze the data to determine the I1Cso value of SR1555 hydrochloride for
the inhibition of IL-17A expression.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of RORYy inverse agonists and a typical
experimental workflow for evaluating their activity.
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RORYy Inverse Agonist Signaling Pathway
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In Vitro Experimental Workflow for SR1555 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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